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The table below summarizes the key design and safety findings from the first-in-human Phase I dose

escalation study of 4SC-203 [1] [2] [3].

Aspect Details

Study Design Randomized, double-blind, placebo-controlled, dose-escalation [1] [2]
Participants 60 healthy male volunteers (aged 20-46) [2]

Administration Single intravenous dose [1] [2]

Dose Range 0.041 mg/kg to 2.5 mg/kg (approx. 2.5 to 150 mg for a 60 kg individual) [2]

Dose Escalation 7 cohorts; initial low dose cohort for safety, followed by 8 volunteers per cohort (6

active:2 placebo) [1] [3]

Safety & Proven safe and well-tolerated [2]. 33% experienced Adverse Events (AES),

Tolerability mostly mild intensity; 3 moderate AES; no Serious Adverse Events (SAES); no
dose-dependent increase in AEs; no target organ toxicity or changes in
physical/lab parameters [2]

Pharmacokinetics Displayed expected dose-dependent increase [2]
(PK)
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Experimental Protocol: Phase | Dose Escalation Study

For researchers designing similar studies, here is the methodology used in this trial [1] [2] [3]:

e Objective: Primary investigation of the safety, tolerability, pharmacokinetics (PK), and
pharmacodynamics (PD) of a single intravenous dose of 4SC-203.
¢ Dosing Structure: The study employed a sequential cohort design.
o The first cohort received a low initial dose for preliminary safety observations.
o Subsequent cohorts received progressively higher doses.
o Each cohort included eight volunteers, randomized in a 6:2 ratio to receive either 4SC-203 or a
placebo.
o Key Measured Outcomes:
o Safety: Monitored for treatment-emergent adverse events (TEAES), changes in physical
examinations, and clinical laboratory parameters.
o Pharmacokinetics: Blood samples were taken at specified time points to measure drug
concentration and determine parameters like C~max~ and AUC.

4SC-203 Mechanism of Action

4SC-203 is a multi-target kinase inhibitor. Its therapeutic potential arises from its high selectivity against
specific kinases [1] [2] [3]:

¢ Primary Target: FMS-like tyrosine kinase 3 (FLT3), including its mutants. FLT3 is overexpressed in
Acute Myeloid Leukaemia (AML), and its mutations are associated with a poor prognosis [1] [3].

e Secondary Target: Vascular Endothelial Growth Factor Receptors (VEGF-R). Inhibiting VEGF-R
blocks angiogenesis (the formation of new blood vessels), which is crucial for solid tumor growth [1].

The following diagram illustrates the signaling pathways targeted by 4SC-203 and its proposed anti-tumor

effects:
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Limitations of Current Information

Please note that the search results only provide information from the initial Phase I trial concluded in 2010
[2]. The subsequent development status of 4SC-203, including results from any further clinical trials in
patient populations (e.g., AML patients), is not available in the current search. Therefore, the safety and

dosing data reflect findings only in healthy volunteers.
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To cite this document: Smolecule. [4SC-203 Phase | Trial: Safety & Dose Escalation Data].
Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548016#4sc-

203-dose-escalation-safety-profile-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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